Cas no 2171712-31-3 (3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,5-dimethylhexanamidopropanoic acid)
3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,5-dimethylhexanamidopropanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,5-dimethylhexanamidopropanoic acid
- 3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N,5-dimethylhexanamido]propanoic acid
- 2171712-31-3
- EN300-1536273
-
- Inchi: 1S/C26H32N2O5/c1-17(2)12-13-23(25(31)28(3)15-14-24(29)30)27-26(32)33-16-22-20-10-6-4-8-18(20)19-9-5-7-11-21(19)22/h4-11,17,22-23H,12-16H2,1-3H3,(H,27,32)(H,29,30)
- InChI Key: MDAKXEAXEUECPT-UHFFFAOYSA-N
- SMILES: O(C(NC(C(N(C)CCC(=O)O)=O)CCC(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 452.23112213g/mol
- Monoisotopic Mass: 452.23112213g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 33
- Rotatable Bond Count: 11
- Complexity: 660
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 95.9Ų
3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,5-dimethylhexanamidopropanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1536273-0.05g |
3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N,5-dimethylhexanamido]propanoic acid |
2171712-31-3 | 0.05g |
$2829.0 | 2023-05-23 | ||
| Enamine | EN300-1536273-0.1g |
3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N,5-dimethylhexanamido]propanoic acid |
2171712-31-3 | 0.1g |
$2963.0 | 2023-05-23 | ||
| Enamine | EN300-1536273-0.25g |
3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N,5-dimethylhexanamido]propanoic acid |
2171712-31-3 | 0.25g |
$3099.0 | 2023-05-23 | ||
| Enamine | EN300-1536273-0.5g |
3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N,5-dimethylhexanamido]propanoic acid |
2171712-31-3 | 0.5g |
$3233.0 | 2023-05-23 | ||
| Enamine | EN300-1536273-1.0g |
3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N,5-dimethylhexanamido]propanoic acid |
2171712-31-3 | 1g |
$3368.0 | 2023-05-23 | ||
| Enamine | EN300-1536273-2.5g |
3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N,5-dimethylhexanamido]propanoic acid |
2171712-31-3 | 2.5g |
$6602.0 | 2023-05-23 | ||
| Enamine | EN300-1536273-5.0g |
3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N,5-dimethylhexanamido]propanoic acid |
2171712-31-3 | 5g |
$9769.0 | 2023-05-23 | ||
| Enamine | EN300-1536273-10.0g |
3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N,5-dimethylhexanamido]propanoic acid |
2171712-31-3 | 10g |
$14487.0 | 2023-05-23 | ||
| Enamine | EN300-1536273-50mg |
3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N,5-dimethylhexanamido]propanoic acid |
2171712-31-3 | 50mg |
$2829.0 | 2023-09-26 | ||
| Enamine | EN300-1536273-100mg |
3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N,5-dimethylhexanamido]propanoic acid |
2171712-31-3 | 100mg |
$2963.0 | 2023-09-26 |
3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,5-dimethylhexanamidopropanoic acid Related Literature
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
Additional information on 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,5-dimethylhexanamidopropanoic acid
Introduction to 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,5-dimethylhexanamidopropanoic acid and Its Significance in Modern Chemical Biology
3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,5-dimethylhexanamidopropanoic acid, identified by its CAS number 2171712-31-3, is a sophisticated organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a fluoren-9-yl moiety linked through a methoxycarbonyl group, and an extended hexanamidopropanoic acid backbone. The presence of multiple functional groups, such as the amino and dimethyl substituents, makes this compound a versatile scaffold for further derivatization and exploration in drug discovery and biomolecular interactions.
The structural complexity of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,5-dimethylhexanamidopropanoic acid is not merely a matter of academic curiosity but holds practical implications for the development of novel therapeutic agents. The fluoren-9-yl group, known for its photophysical properties, has been extensively utilized in the design of fluorescent probes and bioimaging agents. In recent years, researchers have leveraged these properties to develop advanced tools for studying dynamic biological processes in real-time. The incorporation of such aromatic systems into biologically active molecules often enhances their stability and bioavailability, making them more suitable for in vivo applications.
Moreover, the methoxycarbonyl group in this compound serves as a protective moiety for the amino function, allowing for selective modifications at other sites without unwanted side reactions. This feature is particularly valuable in multi-step synthetic pathways where regioselectivity is crucial. The N,5-dimethylhexanamidopropanoic acid backbone provides a hydrophobic anchor that can be tailored to interact with specific biological targets. Such structural motifs are frequently employed in the design of peptidomimetics and protein inhibitors, where mimicry of natural amino acid sequences is essential for achieving high affinity and selectivity.
Recent advancements in computational chemistry have enabled the rapid screening of such complex molecules for potential biological activity. By integrating machine learning algorithms with traditional pharmacophore modeling, researchers can predict the binding modes of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,5-dimethylhexanamidopropanoic acid to various protein targets. This approach has accelerated the discovery pipeline for novel drugs and has reduced the reliance on empirical testing alone. For instance, studies have shown that derivatives of this compound exhibit promising activity against enzymes involved in cancer metabolism. The ability to modulate these pathways offers a new frontier in targeted therapy.
The synthesis of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,5-dimethylhexanamidopropanoic acid represents another area of innovation where modern synthetic techniques play a pivotal role. Transition-metal-catalyzed cross-coupling reactions have revolutionized the construction of complex organic molecules, enabling the efficient assembly of large-scale libraries for high-throughput screening. The use of palladium or copper catalysts has streamlined the introduction of the fluoren-9-yl and methoxycarbonyl groups, making the synthesis more accessible to medicinal chemists. Additionally, recent developments in green chemistry have encouraged the adoption of solvent-free or aqueous-based reactions to minimize environmental impact while maintaining high yields.
In the realm of biochemical applications, this compound has been explored as a precursor for designing novel protease inhibitors. Proteases are enzymes that play critical roles in various physiological processes, including inflammation and cell signaling. By targeting specific proteases with high selectivity, researchers aim to develop treatments for conditions such as arthritis and cancer. The extended hydrocarbon chain in 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,5-dimethylhexanamidopropanoic acid allows for fine-tuning of interactions with the enzyme active site through hydrophobic and electrostatic forces. This flexibility is essential for achieving optimal binding affinity.
The role of imaging agents in diagnostics cannot be overstated, particularly when it comes to non-invasive monitoring of disease progression. The photostability and fluorescence properties of the fluoren-9-yl moiety make it an ideal candidate for developing contrast agents that can be used in positron emission tomography (PET) or fluorescence microscopy. Researchers have reported success in using derivatives of this compound to visualize tumor vasculature and track metabolic activity in living cells. Such advancements are poised to transform early detection and personalized medicine strategies.
As our understanding of molecular interactions continues to evolve, so does our ability to design compounds with tailored functionalities. The integration of principles from materials science and nanotechnology has opened new avenues for applying 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,5-dimethylhexanamidopropanoic acid beyond traditional pharmaceuticals. For example, its incorporation into nanoparticle formulations has shown promise for enhancing drug delivery systems by improving solubility and targeting specificity. These innovations highlight the interdisciplinary nature of modern chemical biology research.
The future prospects for this compound are vast, driven by ongoing research into its potential applications in regenerative medicine and gene therapy. By combining small-molecule chemistry with nucleic acid-based technologies, scientists aim to develop therapeutic strategies that address complex diseases at their molecular level. The structural versatility of 3-2-((9H-fluoren - 9 - ylmeth ox y carb on y l) ami no) - N , 5 - dim eth y lhex an amid o pro p an o ic ac id) provides a robust platform for exploring such interdisciplinary approaches.
In conclusion,3 - 2 - ( { ( 9 H - fluore n - 9 - ylm e tho x y carb on y l } am i no ) - N , 5 - dim eth y lhex an amid o pro p an o ic ac id) (CAS no: 2171712 - 31 - 3) exemplifies how structural complexity can be leveraged to unlock novel biological functions. Its multifaceted applications span imaging diagnostics、drug discovery、and advanced material science,underscoring its significance as a building block for future innovations。As research continues,we can expect further breakthroughs that will expand its utility across multiple domains,continuing to drive progress in chemical biology。
2171712-31-3 (3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,5-dimethylhexanamidopropanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)